(Z)-7-((dimethylamino)methyl)-6-hydroxy-2-(3-nitrobenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-[(3-nitrophenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C18H16N2O5/c1-19(2)10-14-15(21)7-6-13-17(22)16(25-18(13)14)9-11-4-3-5-12(8-11)20(23)24/h3-9,21H,10H2,1-2H3/b16-9-
• InChI Key: GKFACZQRJYFECC-SXGWCWSVSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=CC3=CC(=CC=C3)[N+](=O)[O-])C2=O)O
• Isomeric SMILES: CN(C)CC1=C(C=CC2=C1O/C(=C\C3=CC(=CC=C3)[N+](=O)[O-])/C2=O)O
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol
• CAS No.: 899398-42-6

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 11 novel compounds based on vaniline and benzylidenehydrazine structure were synthesized with various substituents on the phenyl aromatic ring of the molecule and evaluated as tyrosinase inhibitors.

Molecular Structure Analysis

The molecular formula of the compound is C18H16N2O5. It has an average mass of 340.330 Da and a monoisotopic mass of 340.105927 Da.

Scientific Research Applications

Vibrational and Electronic Properties

A study by Veeraiah et al. (2012) investigated the vibrational and electronic properties of a similar compound, (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one. The research utilized FT-IR, FT-Raman, UV spectra, and density functional theory (DFT) for analysis. The compound demonstrated fluorescence in the yellow region, indicating potential applications in fluorescence microscopic imaging (Veeraiah et al., 2012).

Biological Activity of Derivatives

Panisheva et al. (2007) synthesized a series of substituted 3-R-aminomethylenebenzofuranones, including compounds with structural similarities to the subject compound. These substances showed promise as a basis for discovering biologically active substances (Panisheva et al., 2007).

Crystal Structures and Optical Properties

Ma (2013) characterized solvated benzohydrazone derivatives, including N′-(4-dimethylaminobenzylidene)-3-methylbenzohydrazide. The study focused on elemental analysis, NMR, and X-ray diffraction, providing insights into the structural and optical properties of these compounds (Ma, 2013).

Two-Photon Excited Fluorescence

Ma et al. (2013) synthesized aurone derivatives, including Z-2-[(4-N,N-dimethylaminophenyl)methylene]benzofuran-3-one. These compounds were studied for single- and two-photon related absorption and fluorescence properties, showing potential for applications in photonics (Ma et al., 2013).

Antimicrobial and Antioxidant Activities

Malhotra et al. (2013) explored the antimicrobial and antioxidant activities of (Z)-N-(1-(2-(2-amino-3-((dimethylamino)methyl)phenyl)-5-phenyl-1,3,4,oxadiazol-3(2H)-yl)ethanone analogs. Some of these compounds demonstrated significant antimicrobial and antioxidant properties (Malhotra et al., 2013).